2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95%
Overview
Description
2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95% (2C5F3M) is a synthetic compound with a wide range of applications in scientific research. It is a compound that is used in the synthesis of other compounds, and its unique chemical structure makes it an important tool for researchers. 2C5F3M has been used in a variety of studies, including those related to drug discovery, drug metabolism, and biochemistry.
Scientific Research Applications
2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95% has a number of scientific research applications. It has been used in drug discovery studies to identify potential drug targets and to assess the activity of potential drugs. It has also been used in drug metabolism studies to evaluate the metabolic pathways of drugs. In addition, 2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95% has been used in biochemistry studies to study the structure and function of enzymes and other proteins.
Mechanism of Action
2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95% is believed to act as an inhibitor of certain enzymes. Specifically, it has been found to inhibit the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. By inhibiting this enzyme, 2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95% can increase the levels of acetylcholine in the body, which can lead to increased muscle contraction and other effects.
Biochemical and Physiological Effects
2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95% has been found to have a number of biochemical and physiological effects. In particular, it has been found to increase the levels of acetylcholine in the body, leading to increased muscle contraction, increased heart rate, and other effects. In addition, it has been found to increase the levels of certain hormones, including adrenaline, noradrenaline, and cortisol. These hormones are involved in the body’s response to stress and can lead to increased alertness and focus.
Advantages and Limitations for Lab Experiments
The use of 2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95% in lab experiments has a number of advantages. It is a relatively inexpensive compound to purchase and is easy to store and use. In addition, it is a relatively safe compound, with no known toxicity or other adverse effects. However, there are also some limitations to the use of 2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95% in lab experiments. For example, it is a relatively unstable compound, meaning that it can degrade over time. In addition, it is a relatively small molecule, meaning that it can be difficult to detect in some experiments.
Future Directions
The potential future directions for 2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95% are numerous. For example, it could be used in further drug discovery studies to identify new drug targets and to assess the activity of potential drugs. In addition, it could be used in further studies of drug metabolism to better understand the metabolic pathways of drugs. Finally, it could be used in further biochemistry studies to better understand the structure and function of enzymes and other proteins.
Synthesis Methods
2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95% can be synthesized using a two-step process. The first step involves the reaction of 2-chloro-5-methoxycarbonylphenyl isonicotinic acid with 3-fluoro-5-methoxycarbonylphenyl isonicotinic acid in a solvent such as acetonitrile. The reaction is carried out at a temperature of 70˚C and a pressure of 1 atm. The second step involves the purification of the product through silica gel column chromatography. This yields a 95% pure sample of 2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95%.
properties
IUPAC Name |
2-chloro-5-(3-fluoro-5-methoxycarbonylphenyl)pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClFNO4/c1-21-14(20)8-2-7(3-9(16)4-8)11-6-17-12(15)5-10(11)13(18)19/h2-6H,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJIBYQLAWGXDTB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1)C2=CN=C(C=C2C(=O)O)Cl)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClFNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00688145 |
Source
|
| Record name | 2-Chloro-5-[3-fluoro-5-(methoxycarbonyl)phenyl]pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00688145 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261891-92-2 |
Source
|
| Record name | 2-Chloro-5-[3-fluoro-5-(methoxycarbonyl)phenyl]pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00688145 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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